Cas no 185913-28-4 (2H-Pyran, 2-(3-fluorophenoxy)tetrahydro-)

• Product Name: 2H-Pyran, 2-(3-fluorophenoxy)tetrahydro-
• CAS No: 185913-28-4
• MF: C₁₁H₁₃FO₂
• MW: 196.218127012253
• CID: 3830054
• PubChem ID: 15782311
• Update Time: 2025-05-27

2H-Pyran, 2-(3-fluorophenoxy)tetrahydro- Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran, 2-(3-fluorophenoxy)tetrahydro-
• 2-(3-Fluoro-phenoxy)-tetrahydro-pyran
• 2-(3-fluorophenoxy)tetrahydro-2H-pyran
• MFCD12973807
• 2-(3-fluorophenoxy)-tetrahydro-2H-pyran
• AKOS025311603
• 185913-28-4
• SCHEMBL5642512
• 2-(3-Fluorophenoxy)-tetrahydropyran
• KUGYAQQUEKLTJF-UHFFFAOYSA-N

• Inchi： 1S/C11H13FO2/c12-9-4-3-5-10(8-9)14-11-6-1-2-7-13-11/h3-5,8,11H,1-2,6-7H2
• InChI Key： KUGYAQQUEKLTJF-UHFFFAOYSA-N
• SMILES： C1(OC2=CC=CC(F)=C2)OCCCC1

Computed Properties

• Exact Mass: 196.08995782Da
• Monoisotopic Mass: 196.08995782Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• Density: 1.146±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 266.6±30.0 ºC (760 Torr),
• Flash Point: 122.3±20.4 ºC,
• Solubility: Very slightly soluble (0.43 g/l) (25 º C),

Additional information on 2H-Pyran, 2-(3-fluorophenoxy)tetrahydro-

Comprehensive Overview of 2H-Pyran, 2-(3-fluorophenoxy)tetrahydro- (CAS No. 185913-28-4)

The compound 2H-Pyran, 2-(3-fluorophenoxy)tetrahydro- (CAS No. 185913-28-4) is a fluorinated derivative of the pyran family, which has garnered significant attention in recent years due to its unique chemical properties and potential applications. With the increasing demand for fluorinated compounds in pharmaceuticals, agrochemicals, and materials science, this molecule stands out as a promising candidate for research and development. Its structure, featuring a tetrahydro-2H-pyran core substituted with a 3-fluorophenoxy group, offers a versatile scaffold for further chemical modifications.

In the realm of organic synthesis, 2H-Pyran, 2-(3-fluorophenoxy)tetrahydro- is often explored for its role as an intermediate. Researchers are particularly interested in its potential to serve as a building block for more complex molecules, especially those targeting bioactive compounds. The incorporation of fluorine atoms into organic molecules is a well-established strategy to enhance their metabolic stability, lipophilicity, and binding affinity, making this compound a valuable asset in drug discovery.

One of the most frequently asked questions about CAS No. 185913-28-4 is its solubility and stability under various conditions. Studies indicate that this compound exhibits moderate solubility in common organic solvents such as dichloromethane, ethanol, and acetone, which facilitates its handling in laboratory settings. Its stability under ambient conditions makes it suitable for long-term storage, provided it is kept away from moisture and strong oxidizing agents.

The 3-fluorophenoxy moiety in 2H-Pyran, 2-(3-fluorophenoxy)tetrahydro- is a key feature that drives its reactivity. This group is known to participate in various electrophilic aromatic substitution reactions, enabling the introduction of additional functional groups. Such versatility is highly sought after in the design of heterocyclic compounds, which are prevalent in many FDA-approved drugs. For instance, fluorinated heterocycles are often found in antiviral, anticancer, and anti-inflammatory agents, highlighting the relevance of this compound in medicinal chemistry.

Another area of interest is the environmental impact of fluorinated compounds. With growing concerns about sustainable chemistry and green synthesis, researchers are investigating eco-friendly methods to produce and utilize 2H-Pyran, 2-(3-fluorophenoxy)tetrahydro-. Recent advancements in catalytic processes and solvent-free reactions have shown promise in minimizing waste and reducing the carbon footprint associated with its synthesis. These efforts align with the broader goals of the chemical industry to adopt more sustainable practices.

From a commercial perspective, the demand for CAS No. 185913-28-4 is expected to rise, driven by its applications in high-performance materials and specialty chemicals. Its ability to impart desirable properties such as thermal stability and chemical resistance makes it a candidate for use in polymers and coatings. Additionally, its potential role in electronic materials is being explored, particularly in the development of organic semiconductors and light-emitting diodes (LEDs).

In conclusion, 2H-Pyran, 2-(3-fluorophenoxy)tetrahydro- (CAS No. 185913-28-4) is a multifaceted compound with wide-ranging applications across multiple industries. Its unique structural features, combined with the growing interest in fluorinated compounds, position it as a molecule of significant scientific and commercial value. As research continues to uncover new uses and synthetic pathways, this compound is poised to play a pivotal role in the advancement of modern chemistry and material science.